Cas no 1807260-89-4 (Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate)

• Product Name: Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate
• CAS No: 1807260-89-4
• MF: C₁₃H₁₅NO₃
• MW: 233.263103723526
• CID: 5009290
• Update Time: 2025-06-14

Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate

• Inchi： 1S/C13H15NO3/c1-3-9-5-10(7-14)12(11(6-9)8-15)13(16)17-4-2/h5-6,15H,3-4,8H2,1-2H3
• InChI Key： YLIDILSPMAVEGR-UHFFFAOYSA-N
• SMILES： O(CC)C(C1C(C#N)=CC(CC)=CC=1CO)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 5
• Complexity: 307
• XLogP3: 1.8
• Topological Polar Surface Area: 70.3

Additional information on Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate

Comprehensive Analysis of Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate (CAS No. 1807260-89-4)

Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate, with the CAS number 1807260-89-4, is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This ester derivative, characterized by its cyano and hydroxymethyl functional groups, exhibits unique reactivity, making it a valuable intermediate in synthetic chemistry. Its molecular structure, combining an ethyl ester moiety with a benzoate backbone, offers versatility in applications ranging from drug development to material science.

In recent years, the demand for high-purity chemical intermediates like Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate has surged, driven by advancements in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential in catalysis and bioconjugation, aligning with global trends toward eco-friendly production methods. The compound’s hydroxymethyl group further enhances its utility in polymer modification and cross-linking reactions, addressing industry needs for innovative materials.

From an analytical perspective, CAS 1807260-89-4 is often studied using techniques such as HPLC, NMR spectroscopy, and mass spectrometry to ensure structural integrity and purity. These methods are critical for applications in pharmaceutical formulations, where even minor impurities can impact efficacy. The compound’s cyano functionality also makes it a candidate for click chemistry, a rapidly growing field focused on modular synthesis.

Market insights reveal that queries like "Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate supplier" or "CAS 1807260-89-4 synthesis protocol" are trending among chemists and procurement specialists. This reflects the compound’s niche yet expanding role in R&D. Additionally, its compatibility with microwave-assisted synthesis—a hot topic in process optimization—further elevates its relevance in modern laboratories.

In conclusion, Ethyl 2-cyano-4-ethyl-6-(hydroxymethyl)benzoate exemplifies the intersection of innovation and practicality in fine chemicals. Its structural features and adaptable reactivity position it as a key player in addressing contemporary challenges in drug discovery and industrial chemistry, while its analytical traceability meets stringent regulatory standards.